Cas no 921822-14-2 (2-({1-(benzylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide)

• Product Name: 2-({1-(benzylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
• CAS No: 921822-14-2
• Molecular Formula: C₂₁H₂₁FN₄O₃S
• Molecular Weight: 428.479846715927
• CID: 5869259
• PubChem ID: 27558416

2-({1-(benzylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide Properties

Names and Identifiers

• 921822-14-2
• N-benzyl-2-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• AKOS004975339
• 2-({1-[(benzylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
• F2258-0784
• N-benzyl-2-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide

• InChIKey： MWVYSULDDISZCR-UHFFFAOYSA-N
• Inchi： 1S/C21H21FN4O3S/c22-17-8-4-5-9-18(17)25-20(29)14-30-21-24-11-16(13-27)26(21)12-19(28)23-10-15-6-2-1-3-7-15/h1-9,11,27H,10,12-14H2,(H,23,28)(H,25,29)
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(SCC(NC2=CC=CC=C2F)=O)=NC=C1CO

Computed Properties

• Exact Mass: 428.13183988g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 428.13183988g/mol
• Heavy Atom Count: 30
• Complexity: 564
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides